Cas no 2229220-55-5 (tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate
• CAS No: 2229220-55-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5928543
• PubChem ID: 165644734
• Update Time: 2025-06-21

tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate
• EN300-1903509
• 2229220-55-5

• Inchi： 1S/C14H25NO3/c1-10-9-15(13(17)18-14(3,4)5)7-6-12(10)8-11(2)16/h10,12H,6-9H2,1-5H3
• InChI Key： NCLAJFTZGOFUMO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(C)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate (CAS No: 2229220-55-5)

Tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate, identified by its CAS number 2229220-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, particularly its tert-butyl and (2-oxopropyl) substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The tert-butyl group at the 1-position of the piperidine ring enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets. This characteristic is particularly valuable in designing orally active drugs that require efficient absorption and distribution within the body. Additionally, the 3-methyl substituent further modulates the electronic properties of the ring, influencing its reactivity and binding affinity. The presence of the (2-oxopropyl) side chain introduces a polar carbonyl group, which can participate in hydrogen bonding interactions, thereby affecting the compound's solubility and binding mode to biological receptors.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their ability to modulate various biological pathways. For instance, studies have demonstrated that piperidine-based compounds exhibit potential in treating neurological disorders, infectious diseases, and cancer. The structural motif of tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate aligns well with these pharmacological profiles, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop novel inhibitors targeting enzymes such as kinases and proteases, which are key players in many disease pathways. The tert-butyl group, in particular, has been shown to improve metabolic stability and reduce unwanted side reactions, making it an attractive feature for drug candidates. Furthermore, the (2-oxopropyl) moiety can serve as a handle for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

The synthesis of tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves alkylation reactions using appropriate alkylating agents under inert conditions. Subsequent functionalization at the 3-position and introduction of the (2-oxopropyl) side chain demand careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex piperidine derivatives like this one, reducing costs and improving scalability for industrial applications.

Recent studies have highlighted the potential of this compound in preclinical models as a lead for drug development. For example, researchers have investigated its interactions with protein targets using computational modeling and experimental techniques such as X-ray crystallography. These studies have provided insights into how modifications at different positions on the piperidine ring can influence binding affinity and selectivity. Such information is crucial for optimizing drug candidates before they enter clinical trials.

The pharmaceutical industry continues to explore novel compounds like tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate due to their potential therapeutic benefits. By leveraging advances in synthetic chemistry and biotechnology, scientists are able to design molecules with improved efficacy and reduced toxicity. The unique structural features of this compound make it a valuable tool for researchers seeking to develop new treatments for a wide range of diseases.

In conclusion, tert-butyl 3-methyl-4-(2-oxopropyl)piperidine-1-carboxylate (CAS No: 2229220-55-5) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its well-defined structure and versatile reactivity position it as a promising candidate for further development into novel therapeutic agents. As research progresses, we can expect more insights into its biological activities and potential applications across various therapeutic areas.